Cas no 146285-52-1 (Ethanimidic acid, 2,2,2-trichloro-, (4-bromophenyl)methyl ester)
146285-52-1 structure
Product Name:Ethanimidic acid, 2,2,2-trichloro-, (4-bromophenyl)methyl ester
CAS No:146285-52-1
MF:C9H7BrCl3NO
MW:331.420978784561
CID:2778097
PubChem ID:10544499
Update Time:2025-04-21
Ethanimidic acid, 2,2,2-trichloro-, (4-bromophenyl)methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2,2,2-trichloro-acetimidic acid 4-bromo-benzyl ester
- WQEXDJSXJGBFFM-UHFFFAOYSA-N
- Ethanimidic acid, 2,2,2-trichloro-, (4-bromophenyl)methyl ester
- DB-426284
- DTXSID10441586
- 146285-52-1
- SCHEMBL2221024
- 4-bromobenzyl 2,2,2-trichloroacetimidate
- DTXCID50392407
-
- Inchi: 1S/C9H7BrCl3NO/c10-7-3-1-6(2-4-7)5-15-8(14)9(11,12)13/h1-4,14H,5H2
- InChI Key: WQEXDJSXJGBFFM-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)COC(C(Cl)(Cl)Cl)=N
Computed Properties
- Exact Mass: 328.87766Da
- Monoisotopic Mass: 328.87766Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 33.1Ų
Ethanimidic acid, 2,2,2-trichloro-, (4-bromophenyl)methyl ester Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
146285-52-1 (Ethanimidic acid, 2,2,2-trichloro-, (4-bromophenyl)methyl ester) Related Products
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